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Compound of Interest

Compound Name: Tofersen

Cat. No.: B15588228

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of Tofersen is paramount. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to facilitate the secure and
effective use of this antisense oligonucleotide therapeutic in a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Recommendations

While Tofersen is not classified as a hazardous substance, adherence to standard laboratory
safety protocols is crucial to minimize exposure and maintain the integrity of the product.[1] The
selection of appropriate PPE should be determined by a thorough hazard assessment of the
specific laboratory procedures being performed.[2]
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PPE Category

Item

Recommended Use and
Specifications

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
handling Tofersen. Double-
gloving is recommended for
added protection. Gloves
should be promptly removed
and replaced if they come into

contact with the chemical.[1]

Eye Protection

Safety Glasses with Side
Shields

Minimum requirement for
working in a laboratory where

Tofersen is handled.[1]

Goggles

Required when there is a risk
of liquid splashes or chemical

vapors.[1]

Body Protection

Laboratory Coat

To be worn over personal
clothing at all times within the
laboratory to protect against

incidental contact.[3][4]

Respiratory Protection

Not Generally Required

Use in a well-ventilated area
with appropriate exhaust is
recommended.[1] A risk
assessment may indicate the
need for a respirator for

specialized tasks.

Face Protection

Face Shield

Recommended in conjunction
with goggles when there is a

significant splash hazard.

Experimental Protocols: Handling and Preparation

Aseptic technique is mandatory when preparing and handling Tofersen to prevent

contamination and ensure product sterility.[5]
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Vial Preparation:

e Warm to Room Temperature: Allow the refrigerated vial of Tofersen to warm to room
temperature (25°C/77°F) before administration. Do not use external heat sources.[6][7]

 Inspect the Vial: Visually inspect the solution for particulate matter and discoloration. The
solution should be clear and colorless to slightly yellow. Do not use if particles are observed
or the liquid is discolored.[6][7]

» Do Not Shake: To prevent denaturation of the product, do not shake the vial.[6][7]
Withdrawal of Tofersen:

o Aseptic Technique: Use a sterile syringe and needle for withdrawal.

o Withdraw Dose: Withdraw the required volume of Tofersen from the single-dose vial.

e Immediate Use: The solution contains no preservatives and should be used immediately or
within 4 hours of removal from the vial. If not used within this timeframe, it must be
discarded.[6][8]

» No Dilution: Tofersen should not be diluted.[8]

Disposal Plan

Proper disposal of unused Tofersen and associated materials is essential to prevent
environmental contamination and accidental exposure.

¢ Unused Tofersen: Any unused portion of Tofersen in the single-dose vial must be
discarded.[6][8] As Tofersen is not classified as a hazardous material, it can typically be
disposed of in a biohazard-chemo toxic container for incineration.[9]

« Empty Vials: Empty vials that do not contain protected patient information can be discarded
in the regular trash.[9]

o Contaminated Materials: All materials that have come into contact with Tofersen, such as
syringes, needles, and gloves, should be disposed of in appropriate biohazard containers.
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Consult with your institution's Environmental Health and Safety (EHS) department for specific
disposal guidelines, as local regulations may vary.[2]

First Aid Measures

In the event of exposure, the following first aid measures should be taken:

o Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the
upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at
least 15 minutes. Seek medical attention.[1]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention if irritation develops.[1]

¢ Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular, or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Seek medical attention if adverse health
effects persist or are severe.[1]

 Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by
medical personnel. Seek medical attention.[1]

Diagrams
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Tofersen Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Tofersen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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